Cas no 35987-77-0 ((R)-2-Amino-3-(2-aminophenyl)propanoic acid)

• Product Name: (R)-2-Amino-3-(2-aminophenyl)propanoic acid
• CAS No: 35987-77-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD09836105
• CID: 1036003
• PubChem ID: 55277359
• Update Time: 2025-06-27

(R)-2-Amino-3-(2-aminophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(2-aminophenyl)propanoic acid
• (2R)-2-amino-3-(2-aminophenyl)propanoic acid
• (R)-2-Amino-3-(2-aminophenyl)propanoicacid
• DTXSID10717273
• 2-AMINO-D-PHENYLALANINE
• SCHEMBL288832
• AKOS006328973
• 2-Amino-D-Phenylalanine (H-D-Phe(2-NH2)-OH)
• MFCD09836105
• 35987-77-0
• CS-0451629
• (S)-2-Amino-3-(2-aminophenyl)propanoic acid
• 35987-78-1

• MDL： MFCD09836105
• Inchi： 1S/C9H12N2O2/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8H,5,10-11H2,(H,12,13)/t8-/m1/s1
• InChI Key： DJZAVKNBQZFEAL-MRVPVSSYSA-N
• SMILES： OC([C@@H](CC1C=CC=CC=1N)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-Amino-3-(2-aminophenyl)propanoic acid

Introduction to (R)-2-Amino-3-(2-aminophenyl)propanoic acid (CAS No. 35987-77-0)

(R)-2-Amino-3-(2-aminophenyl)propanoic acid, also known as (R)-α-methyl-DOPA, is a chiral amino acid that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, with the CAS number 35987-77-0, is a derivative of phenylalanine and possesses unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutics and as a building block in organic synthesis.

The molecular structure of (R)-2-Amino-3-(2-aminophenyl)propanoic acid consists of an amino group, a carboxylic acid group, and a substituted phenyl ring. The presence of the chiral center at the α-carbon imparts enantiomeric specificity, which is crucial for its biological activity. This compound can be synthesized through various methods, including asymmetric synthesis and enzymatic resolution, ensuring high enantiomeric purity.

Recent studies have highlighted the potential of (R)-2-Amino-3-(2-aminophenyl)propanoic acid in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating specific neurotransmitter systems. The ability to cross the blood-brain barrier and interact with key receptors makes it a promising candidate for the development of drugs targeting conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its therapeutic potential, (R)-2-Amino-3-(2-aminophenyl)propanoic acid has been explored for its use in peptide synthesis. Its unique structural features make it an excellent building block for constructing peptides with enhanced stability and bioactivity. This is particularly relevant in the design of peptidomimetics, which are synthetic molecules designed to mimic the structure and function of natural peptides but with improved pharmacological properties.

The physicochemical properties of (R)-2-Amino-3-(2-aminophenyl)propanoic acid have also been extensively studied. It is a white crystalline solid that is soluble in water and polar organic solvents. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. These properties make it suitable for use in both academic research and industrial applications.

In the context of drug discovery, (R)-2-Amino-3-(2-aminophenyl)propanoic acid has been evaluated for its ability to inhibit specific enzymes involved in disease pathways. For example, it has shown promise as an inhibitor of monoamine oxidase (MAO), an enzyme that plays a role in the metabolism of neurotransmitters such as serotonin and dopamine. By modulating MAO activity, this compound may help alleviate symptoms associated with mood disorders and neurodegenerative diseases.

The safety profile of (R)-2-Amino-3-(2-aminophenyl)propanoic acid has been assessed through various preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, (R)-2-Amino-3-(2-aminophenyl)propanoic acid (CAS No. 35987-77-0) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, biological activity, and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutics and as a building block in organic synthesis. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.